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Compound of Interest

Compound Name: 2-Mesitylmagnesium bromide

Cat. No.: B1588214

An In-depth Technical Guide to 2,4,6-Trimethylphenylmagnesium Bromide
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the physical properties, synthesis,
and handling of 2,4,6-trimethylphenylmagnesium bromide, a crucial Grignard reagent in
organic synthesis.

Core Physical Properties

2,4,6-Trimethylphenylmagnesium bromide, also known as mesitylmagnesium bromide, is an
organomagnesium compound widely used to introduce the sterically hindered 2,4,6-
trimethylphenyl (mesityl) group into molecules.[1][2] It is typically not isolated as a solid and is
commercially available as a solution, most commonly in tetrahydrofuran (THF) or diethyl ether.

[3]141(5]
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© 2025 BenchChem. All rights reserved. 1/7 Tech Support


https://www.benchchem.com/product/b1588214?utm_src=pdf-interest
https://www.merckmillipore.com/BA/en/product/aldrich/227234
https://www.sigmaaldrich.com/JP/ja/product/aldrich/227234
https://www.chemwhat.com/246-trimethylphenylmagnesium-bromide-cas-2633-66-1/
https://www.lookchem.com/404.htm
https://www.lookchem.com/404.htm
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1588214?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory

Check Availability & Pricing

Property Value Source(s)
CAS Number 2633-66-1 [3][4][6]
Molecular Formula CoH11BrMg [3B1141[5]
Molecular Weight 223.39 g/mol [B1I51[7]
Appearance Light yellow to brown solution [31141[5]
) ~1.005 g/mL at 25 °C (for
Density ) [3114]
solution)
) -17 °C (1 °F) (for solution in
Flash Point [31[4]

THF)

Water Solubility

Reacts violently with water

(311418l

Sensitivity Air and moisture sensitive [3][4]
Melting Point Not available (used in solution)  [4][5]
Boiling Point Not available (used in solution)  [4][5]

Experimental Protocols

The primary application of 2,4,6-trimethylphenylmagnesium bromide is in Grignard reactions.

The following protocols detail its in situ preparation and a typical subsequent reaction.

Protocol 1: Preparation of 2,4,6-Trimethylphenylmagnesium Bromide

This protocol is adapted from a standard procedure for the synthesis of Grignard reagents.[9]

[10] All glassware must be rigorously dried, and the reaction should be conducted under an

inert atmosphere (e.g., nitrogen or argon).[11]

Materials:

e Magnesium turnings

 lodine crystal (as an activator)

e 2,4,6-Trimethylphenyl bromide (Bromomesitylene)
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e Anhydrous diethyl ether or tetrahydrofuran (THF)
Equipment:

e Three-necked round-bottom flask

o Reflux condenser with a drying tube

e Dropping funnel

e Magnetic stirrer

e Heating mantle

Procedure:

 In a flame-dried, three-necked flask equipped with a magnetic stirrer, reflux condenser, and
dropping funnel, place the magnesium turnings.

e Add a small crystal of iodine to activate the magnesium surface.[11]
e Add a small amount of anhydrous ether or THF to cover the magnesium.
e Dissolve 2,4,6-trimethylphenyl bromide in anhydrous ether or THF in the dropping funnel.

e Add a small portion of the bromide solution to the magnesium suspension to initiate the
reaction. Initiation is indicated by the disappearance of the iodine color and the appearance
of cloudiness or bubbling.[12]

o Once the reaction has started, add the remaining bromide solution dropwise at a rate that
maintains a gentle reflux.

 After the addition is complete, the reaction mixture can be gently heated to ensure the
complete formation of the Grignard reagent.[9]

Protocol 2: Reaction with an Electrophile (e.g., Carbon Dioxide)
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This protocol describes the carboxylation of 2,4,6-trimethylphenylmagnesium bromide to form
2,4,6-trimethylbenzoic acid (mesitoic acid), a common application.[9]

Materials:

Solution of 2,4,6-trimethylphenylmagnesium bromide (from Protocol 1)

Dry ice (solid carbon dioxide)

Anhydrous diethyl ether

Aqueous solution of a strong acid (e.g., HCI or H2S0Oa4) for workup
Equipment:

e Large beaker

e Stirring rod

e Separatory funnel

Procedure:

Cool the freshly prepared Grignard reagent solution in an ice bath.
» In a separate large beaker, place an excess of crushed dry ice.

e Slowly pour the Grignard solution onto the dry ice with manual stirring.[9] This should be
done cautiously to control the vigorous reaction.

o Allow the excess dry ice to sublime.

e The resulting magnesium salt is then hydrolyzed by the slow addition of a cold aqueous acid
solution.

e The product, 2,4,6-trimethylbenzoic acid, can then be extracted with an organic solvent,
washed, dried, and purified.
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Mandatory Visualizations

The following diagrams illustrate the logical workflow for the preparation and a common
reaction of 2,4,6-trimethylphenylmagnesium bromide.

Click to download full resolution via product page

Caption: Experimental workflow for the synthesis and reaction of 2,4,6-
trimethylphenylmagnesium bromide.

Safety and Handling

Handling:

e 2,4,6-Trimethylphenylmagnesium bromide is highly reactive and should be handled under an
inert atmosphere (e.g., nitrogen or argon) to prevent decomposition by air and moisture.[13]
[14]

o Use only dry glassware and solvents.[14]

e Itis corrosive and can cause severe skin burns and eye damage.[7] Appropriate personal
protective equipment (gloves, safety goggles, lab coat) is mandatory.[14]

Work should be conducted in a well-ventilated fume hood.[13]
Storage:
o Store in a tightly sealed container under an inert atmosphere.[15]

o Keep in a cool, dry, and well-ventilated place away from heat, sparks, and open flames.[7]
[15]
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e |tis incompatible with water, acids, alcohols, and oxidizing agents.[15][16]

» Solutions in ethers like THF may form explosive peroxides over time, especially upon
exposure to air and light.[7][15][16] Containers should be dated upon opening and
periodically tested for peroxides.[15]

Fire Fighting:

» Reacts violently with water, liberating extremely flammable gases.[15]

e Do NOT use water, carbon dioxide, or foam extinguishers.[15]

e Use dry sand, dry chemical powder, or limestone powder to extinguish fires.[15]
Disposal:

» Dispose of contents and container in accordance with local, regional, and national
regulations.[7] Do not allow it to enter drains.[7]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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